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Compound of Interest

Compound Name: GNF362

Cat. No.: B10776100

Audience: Researchers, scientists, and drug development professionals in immunology,
oncology, and cell signaling.

Introduction GNF362 is a potent and selective, orally bioavailable small molecule inhibitor of
inositol trisphosphate 3' kinase B (Itpkb), with additional activity against Itpka and Itpkc.[1][2][3]
Itpkb is a critical negative regulator of intracellular calcium (Ca2+) signaling in lymphocytes.[4]
[5] By inhibiting Itpkb, GNF362 enhances antigen receptor-driven Ca2+ responses, leading to
the apoptosis of activated T cells. This mechanism of action makes GNF362 a valuable tool for
studying T cell-mediated autoimmune diseases and other immunological disorders.

This document provides detailed protocols for the preparation of GNF362 stock solutions using
dimethyl sulfoxide (DMSO) and summarizes its key chemical and biological properties.

Quantitative Data Summary

The following tables provide a summary of the chemical and biological properties of GNF362.

Table 1: Chemical Properties of GNF362
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Property Value Reference
Molecular Formula C22H21F3Ne
Molecular Weight 426.4 g/mol
CAS Number 1003019-41-7
Appearance Solid
Soluble in DMSO, Ethanol,
Solubility
Methanol
Table 2: In Vitro Efficacy of GNF362
Target/Assay ICso0 | ECs0 Reference
Itpkb (Inositol trisphosphate 3'
9nM
kinase B)
Itpka (Inositol trisphosphate 3'
.p ( phosp 20 M
kinase A)
Itpke (Inositol trisphosphate 3'
pke ( phosp 19 nM
kinase C)
Augmentation of SOC
12 nM

responses in lymphocytes

Experimental Protocols
Protocol 1: Preparation of a High-Concentration GNF362
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM GNF362 stock solution in DMSO.

Materials:

» GNF362 solid powder
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Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

e Determine the required mass of GNF362:

o The molecular weight of GNF362 is 426.4 g/mol .

o To prepare a 10 mM stock solution, you will need 4.264 mg of GNF362 per 1 mL of
DMSO.

o Calculate the required mass based on your desired final volume.

Weigh the GNF362:
o Carefully weigh the calculated amount of GNF362 powder using an analytical balance.
o Transfer the powder to a sterile microcentrifuge tube or vial.

Add DMSO:

o Add the desired volume of fresh DMSO to the tube containing the GNF362 powder. It is
recommended to use fresh DMSO as moisture can reduce the solubility of GNF362.

Dissolve the compound:
o Vortex the solution vigorously until the GNF362 is completely dissolved.

o If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Storage:
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o Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Workflow for Preparing GNF362 Stock Solution
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- Dissolution
Preparation Storage
Transfer to sterile tube PR Optional: Gentle Heating/
Weigh GNF362 Powder Add Anhydrous DMSO e g Vortex Vigorously - |t Sonication 7’(Aliquot into smaller volumes '—)‘ Store at -20°C or -w’c)
A
[ I
Once fully dissolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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